N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N,N-diethyl-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C19H23NOS/c1-4-20(5-2)19(21)17-10-8-16(9-11-17)14-22-18-12-6-15(3)7-13-18/h6-13H,4-5,14H2,1-3H3
• InChI Key: LXMJOLWNGAVKDR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)CSC2=CC=C(C=C2)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide, also known as DMTP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. DMTP belongs to the class of compounds known as thioamides, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative damage.
Biochemical and Physiological Effects:
N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been shown to reduce the levels of reactive oxygen species, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide is that it is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions. However, one limitation of N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide is that it has poor solubility in water, which can make it difficult to work with in certain experiments. In addition, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide. One area of research could be to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Another area of research could be to investigate its potential as an anti-cancer agent. In addition, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide can be synthesized by the reaction of 4-methylbenzenethiol with N,N-diethyl-4-chlorobenzamide in the presence of a base such as potassium carbonate. The reaction yields N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide as a yellow solid with a melting point of 80-82°C.

Scientific Research Applications

N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as arthritis and neurodegenerative diseases. N,N-diethyl-4-{[(4-methylphenyl)thio]methyl}benzamide has also been studied for its anti-cancer properties, with some studies showing that it can inhibit the growth of cancer cells.